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Compound of Interest

Compound Name: (Arg)9 TFA

Cat. No.: B6295834 Get Quote

Introduction

Nona-arginine, (Arg)9, is a highly cationic cell-penetrating peptide (CPP) renowned for its ability

to traverse cellular membranes and facilitate the intracellular delivery of various molecular

cargoes.[1][2][3][4] Due to the presence of nine guanidinium head groups in its arginine

residues, (Arg)9 exhibits a strong positive charge, which is crucial for its interaction with the

negatively charged cell surface.[5] Peptides like (Arg)9 are typically synthesized using solid-

phase peptide synthesis (SPPS), a process that often utilizes trifluoroacetic acid (TFA) for

cleavage from the resin support.[6][7] Consequently, the final lyophilized product is supplied as

a TFA salt.

The trifluoroacetate counter-ion can influence experimental outcomes, with some studies

reporting effects on cell proliferation at concentrations as low as 10 nM.[6] Therefore, proper

handling, reconstitution, and storage procedures are critical to ensure peptide integrity,

minimize experimental variability, and obtain reliable, reproducible results. For highly sensitive

in vitro or in vivo studies, exchanging the TFA salt for a more biologically compatible one, such

as hydrochloride or acetate, may be advisable.[6]

Physicochemical Properties and Solubility
(Arg)9 TFA is a white to off-white lyophilized powder. Its high polarity, conferred by the

numerous arginine residues, dictates its solubility profile. The peptide is readily soluble in polar

solvents.
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Table 1: Properties and Recommended Solvents for (Arg)9 TFA

Property Value / Recommendation Source

Molecular Weight ~1537.7 g/mol [8]

Appearance
Lyophilized white to off-white

powder
General Knowledge

Primary Recommended

Solvents

Sterile, nuclease-free water;

Sterile Phosphate-Buffered

Saline (PBS)

[9][10]

Other Suitable Solvents

Cell culture medium (for direct

use); Polar organic solvents

(e.g., methanol, ethanol)

[10]

Solvents to Avoid

Non-polar organic solvents

(e.g., hexane,

dichloromethane)

[10]

Storage and Stability
Proper storage is essential to prevent the degradation of the peptide. Following the guidelines

below will ensure the long-term stability and performance of (Arg)9 TFA.

Table 2: Recommended Storage Conditions for (Arg)9 TFA
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Form
Storage
Temperature

Recommended
Duration

Notes

Lyophilized Powder -20°C or -80°C 12+ months

Protect from moisture.

Allow vial to

equilibrate to room

temperature before

opening.

Reconstituted Stock

Solution
2°C to 8°C Up to 1 week

For short-term use.

Prone to microbial

contamination if not

handled aseptically.

Reconstituted Stock

Solution
-20°C or -80°C Up to 6 months

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles, which can

degrade the peptide.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized (Arg)9 TFA to a 1 mM Stock Solution

This protocol describes the preparation of a concentrated stock solution that can be diluted for

various experimental applications.

Materials:

Vial of lyophilized (Arg)9 TFA

Sterile, nuclease-free water or sterile PBS

Sterile, low-retention polypropylene microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:
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Equilibrate: Before opening, allow the vial of lyophilized peptide to warm to room

temperature for 15-20 minutes. This prevents condensation from entering the vial, which can

degrade the peptide.

Calculate Solvent Volume: Determine the required volume of solvent to achieve the desired

stock concentration (e.g., 1 mM).

Formula: Volume (L) = [Mass of Peptide (g)] / [Molecular Weight ( g/mol ) x Desired

Concentration (mol/L)]

Example for 1 mg of (Arg)9 TFA (MW ≈ 1537.7 g/mol ) to make a 1 mM stock:

Volume (L) = (0.001 g) / (1537.7 g/mol * 0.001 mol/L) = 0.00065 L

Volume = 650 µL

Reconstitute: Add the calculated volume of sterile water or PBS to the vial.

Dissolve: Cap the vial and gently vortex or pipette the solution up and down until the

lyophilized powder is completely dissolved. Visually inspect the solution to ensure there are

no visible particulates.

Aliquot and Store: Dispense the stock solution into single-use, sterile polypropylene tubes.

Store the aliquots at -20°C or -80°C for long-term use.

Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol describes the dilution of the stock solution to a final working concentration for

treating cells.

Materials:

1 mM (Arg)9 TFA stock solution (from Protocol 1)

Appropriate sterile cell culture medium

Sterile tubes and pipette tips
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Procedure:

Thaw Stock Solution: Thaw an aliquot of the 1 mM (Arg)9 TFA stock solution on ice.

Calculate Dilution: Determine the volume of stock solution needed to achieve the final

working concentration in your culture volume. Typical working concentrations range from 1

µM to 20 µM.[5]

Formula: V1 * C1 = V2 * C2

V1 = Volume of stock solution

C1 = Concentration of stock solution (1 mM or 1000 µM)

V2 = Final volume of cell culture medium

C2 = Desired final concentration (e.g., 10 µM)

Example for a final volume of 2 mL at a final concentration of 10 µM:

V1 = (2000 µL * 10 µM) / 1000 µM = 20 µL

Prepare Working Solution: Add the calculated volume (20 µL) of the 1 mM stock solution to

the final volume (2 mL) of pre-warmed cell culture medium.

Mix and Apply: Gently mix the solution by pipetting. The medium containing (Arg)9 is now

ready to be added to the cells.
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Caption: Workflow for reconstituting and storing lyophilized (Arg)9 TFA.
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Caption: Proposed cellular uptake mechanism for (Arg)9 peptides.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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